2-iodo-N-[4-(trifluoromethoxy)phenyl]benzamide

• IUPAC Name: 2-iodo-N-[4-(trifluoromethoxy)phenyl]benzamide
• InChI: InChI=1S/C14H9F3INO2/c15-14(16,17)21-10-7-5-9(6-8-10)19-13(20)11-3-1-2-4-12(11)18/h1-8H,(H,19,20)
• InChI Key: SPMURRFELCMLQU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NC2=CC=C(C=C2)OC(F)(F)F)I
• Molecular Formula: C14H9F3INO2
• Molecular Weight: 407.13 g/mol

Description

2-iodo-N-[4-(trifluoromethoxy)phenyl]benzamide, also known as TFB-TIBO, is a chemical compound that has gained attention in the scientific community for its potential application in the field of medicinal chemistry. TFB-TIBO is a non-nucleoside reverse transcriptase inhibitor (NNRTI) that has been shown to inhibit the activity of the human immunodeficiency virus (HIV) reverse transcriptase enzyme.

Mechanism of Action

2-iodo-N-[4-(trifluoromethoxy)phenyl]benzamide inhibits the activity of the HIV reverse transcriptase enzyme by binding to a specific site on the enzyme known as the NNRTI binding pocket. This binding prevents the enzyme from converting viral RNA into DNA, which is necessary for the replication of the virus. 2-iodo-N-[4-(trifluoromethoxy)phenyl]benzamide is also able to induce conformational changes in the enzyme, which further inhibits its activity.
Biochemical and Physiological Effects:
2-iodo-N-[4-(trifluoromethoxy)phenyl]benzamide has been shown to have a low toxicity profile in vitro, meaning that it is relatively safe for use in laboratory experiments. It has also been shown to have a long half-life, meaning that it remains active in the body for an extended period of time. 2-iodo-N-[4-(trifluoromethoxy)phenyl]benzamide has been shown to have a high affinity for the HIV reverse transcriptase enzyme, which contributes to its high selectivity index.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-iodo-N-[4-(trifluoromethoxy)phenyl]benzamide is its high selectivity index, which makes it a promising candidate for the development of new anti-HIV drugs. Another advantage is its low toxicity profile, which makes it relatively safe for use in laboratory experiments. One limitation of 2-iodo-N-[4-(trifluoromethoxy)phenyl]benzamide is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the study of 2-iodo-N-[4-(trifluoromethoxy)phenyl]benzamide. One direction is the development of new anti-HIV drugs based on the structure of 2-iodo-N-[4-(trifluoromethoxy)phenyl]benzamide. Another direction is the study of the mechanism of action of 2-iodo-N-[4-(trifluoromethoxy)phenyl]benzamide, which could lead to the development of new drugs that target other viral enzymes. Additionally, the study of 2-iodo-N-[4-(trifluoromethoxy)phenyl]benzamide could provide insights into the development of new drugs for other viral infections.

Synthesis Methods

The synthesis of 2-iodo-N-[4-(trifluoromethoxy)phenyl]benzamide involves the reaction of 2-iodobenzoic acid with 4-trifluoromethoxyaniline in the presence of a coupling reagent such as N,N'-diisopropylcarbodiimide (DIC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting intermediate is then treated with benzoyl chloride to yield 2-iodo-N-[4-(trifluoromethoxy)phenyl]benzamide. The overall yield of this synthesis method is around 50%.

Scientific Research Applications

2-iodo-N-[4-(trifluoromethoxy)phenyl]benzamide has been extensively studied for its potential application in the treatment of HIV infections. It has been shown to inhibit the activity of the HIV reverse transcriptase enzyme, which is essential for the replication of the virus. 2-iodo-N-[4-(trifluoromethoxy)phenyl]benzamide has also been shown to have a high selectivity index, meaning that it is able to selectively target the HIV reverse transcriptase enzyme without affecting other cellular processes. This makes it a promising candidate for the development of new anti-HIV drugs.